Cas no 1223871-51-9 (N-(3-phenoxypropyl)-2-phenylethene-1-sulfonamide)

• Product Name: N-(3-phenoxypropyl)-2-phenylethene-1-sulfonamide
• CAS No: 1223871-51-9
• MF: C₁₇H₁₉NO₃S
• MW: 317.402663469315
• CID: 5684229
• PubChem ID: 47013208
• Update Time: 2025-05-25

N-(3-phenoxypropyl)-2-phenylethene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• (E)-N-(3-phenoxypropyl)-2-phenylethenesulfonamide
• Z133849322
• 1223871-51-9
• EN300-26577359
• N-(3-phenoxypropyl)-2-phenylethene-1-sulfonamide

• Inchi： 1S/C17H19NO3S/c19-22(20,15-12-16-8-3-1-4-9-16)18-13-7-14-21-17-10-5-2-6-11-17/h1-6,8-12,15,18H,7,13-14H2/b15-12+
• InChI Key： PPLUMKIGDCZXFP-NTCAYCPXSA-N
• SMILES： S(/C=C/C1C=CC=CC=1)(NCCCOC1C=CC=CC=1)(=O)=O

Computed Properties

• Exact Mass: 317.10856464g/mol
• Monoisotopic Mass: 317.10856464g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 8
• Complexity: 416
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 63.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Phenol ethers
• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers

Additional information on N-(3-phenoxypropyl)-2-phenylethene-1-sulfonamide

Comprehensive Overview of N-(3-phenoxypropyl)-2-phenylethene-1-sulfonamide (CAS No. 1223871-51-9)

N-(3-phenoxypropyl)-2-phenylethene-1-sulfonamide (CAS No. 1223871-51-9) is a specialized organic compound that has garnered significant attention in recent years due to its unique chemical structure and potential applications in various industries. The compound belongs to the class of sulfonamide derivatives, which are widely recognized for their versatility in pharmaceuticals, agrochemicals, and material science. With the increasing demand for novel sulfonamide-based compounds, researchers and industry professionals are actively exploring the properties and applications of this molecule.

The molecular structure of N-(3-phenoxypropyl)-2-phenylethene-1-sulfonamide features a phenoxypropyl group attached to a sulfonamide moiety, which is further linked to a phenylethene unit. This arrangement imparts distinct physicochemical properties, such as moderate solubility in organic solvents and stability under ambient conditions. These characteristics make it a promising candidate for use in drug discovery and material synthesis, particularly in the development of bioactive molecules and polymeric materials.

In the context of current research trends, N-(3-phenoxypropyl)-2-phenylethene-1-sulfonamide has been investigated for its potential role in medicinal chemistry. Sulfonamides are known for their antibacterial and antifungal properties, and this compound could serve as a scaffold for designing new therapeutic agents. Additionally, its vinyl sulfonamide group has attracted interest in click chemistry and bioconjugation, which are pivotal in modern drug delivery systems and diagnostic tools.

From an industrial perspective, the compound's synthetic versatility aligns with the growing focus on green chemistry and sustainable synthesis. Researchers are exploring eco-friendly methods to produce N-(3-phenoxypropyl)-2-phenylethene-1-sulfonamide, such as catalytic reactions and solvent-free processes, to minimize environmental impact. This aligns with the global push toward sustainable chemical manufacturing, a topic frequently searched by professionals in the field.

Another area of interest is the compound's potential application in advanced materials. The phenylethene moiety, for instance, could be leveraged in the synthesis of conductive polymers or photoresponsive materials, which are critical for optoelectronic devices and sensors. As the demand for smart materials rises, N-(3-phenoxypropyl)-2-phenylethene-1-sulfonamide may play a role in next-generation technologies.

Safety and regulatory compliance are also key considerations for this compound. While it is not classified as a hazardous substance, proper handling and storage are essential to ensure workplace safety. This aligns with the increasing emphasis on chemical safety protocols and regulatory standards, which are frequently searched topics in the chemical industry.

In summary, N-(3-phenoxypropyl)-2-phenylethene-1-sulfonamide (CAS No. 1223871-51-9) represents a multifaceted compound with promising applications in pharmaceuticals, materials science, and green chemistry. Its unique structure and functional groups make it a valuable subject for ongoing research, particularly in the development of innovative therapies and sustainable materials. As scientific and industrial communities continue to explore its potential, this compound is poised to contribute significantly to advancements in multiple fields.